Cas no 2309454-15-5 (2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid)

• Product Name: 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid
• CAS No: 2309454-15-5
• MF: C₂₁H₂₉BrN₂O₅
• MW: 469.36936545372
• CID: 6536769
• PubChem ID: 165830297
• Update Time: 2025-06-07

2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309454-15-5
• EN300-7429071
• 2-{[2-(2-bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid
• 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid

• Inchi： 1S/C21H29BrN2O5/c1-19(2,3)29-18(27)24-11-8-20(9-12-24)6-7-21(14-20,28-13-16(25)26)15-5-4-10-23-17(15)22/h4-5,10H,6-9,11-14H2,1-3H3,(H,25,26)
• InChI Key： KHJYLXPJSBAFPQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 468.12598g/mol
• Monoisotopic Mass: 468.12598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid

2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid (CAS No. 2309454-15-5)

2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid (CAS No. 2309454-15-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of spirocyclic compounds and features a unique structural arrangement that includes a bromopyridine moiety, a tert-butoxycarbonyl (Boc) protecting group, and an acetic acid functional group. The combination of these functional groups endows the compound with a range of potential biological activities and therapeutic applications.

The spirocyclic structure of 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid is particularly noteworthy due to its inherent stability and the ability to modulate various biological processes. Spirocyclic compounds are known for their rigidity, which can enhance the binding affinity and selectivity of the molecule to specific protein targets. This property makes them valuable candidates for drug discovery and development, especially in the context of targeting G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways.

The presence of the bromopyridine moiety in the structure adds another layer of complexity and functionality. Bromopyridines are often used as building blocks in the synthesis of biologically active molecules due to their ability to form stable complexes with metal ions and their potential to interact with nucleophilic species. In the context of medicinal chemistry, bromopyridines have been explored for their antiviral, anticancer, and anti-inflammatory properties. Recent studies have shown that bromopyridine derivatives can inhibit the activity of kinases and other enzymes involved in cancer progression, making them promising leads for the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is a crucial component of 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid. The Boc group is widely used in organic synthesis to protect amino groups during multistep reactions, ensuring that the desired functional groups remain intact until the final deprotection step. This protecting group strategy is essential for maintaining the integrity and purity of the final product, which is critical for both research and pharmaceutical applications.

The acetic acid functional group at the terminal end of the molecule provides additional chemical reactivity and potential for conjugation with other biomolecules. Acetic acid derivatives are commonly used in prodrug strategies, where they can be designed to release active metabolites under specific physiological conditions. This approach can enhance the bioavailability and pharmacokinetic properties of the compound, making it more suitable for therapeutic use.

In recent years, 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid has been studied for its potential as a lead compound in various drug discovery programs. Research has focused on its ability to modulate signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. For example, studies have shown that this compound can inhibit the activity of specific kinases involved in cell proliferation and survival, making it a promising candidate for cancer therapy.

Beyond its direct biological activities, 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid has also been explored as a scaffold for further chemical modifications. By introducing additional functional groups or altering existing ones, researchers can fine-tune the pharmacological properties of the molecule to optimize its therapeutic potential. This approach has led to the development of several analogs with improved potency and selectivity.

In conclusion, 2-{[2-(2-Bromopyridin-3-yl)-8-[(tert-butoxy)carbonyl)-8-azaspiro[4.5]decan-2-yloxy}acetic acid (CAS No. 2309454-15-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional nature make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new applications will emerge, contributing to the ongoing efforts to improve human health.